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Compound of Interest

Compound Name: Monomethyl! adipate

Cat. No.: B1677414

For researchers, scientists, and drug development professionals, understanding the
environmental impact of chemical compounds is paramount. This guide provides a
comprehensive comparison of the ecotoxicity of various adipate plasticizers, offering a valuable
resource for informed decision-making in material selection and formulation development.
Adipate plasticizers are increasingly utilized as replacements for certain phthalates, making a
clear understanding of their ecotoxicological profiles essential.

This comparison summarizes key quantitative ecotoxicity data for several common adipate
plasticizers, including Di(2-ethylhexyl) adipate (DEHA/DOA), Dibutyl adipate (DBA), Diisobutyl
adipate (DIBA), Diisononyl adipate (DINA), and Diisodecyl adipate (DIDA). The data is
presented across different trophic levels, providing a holistic view of their potential
environmental impact.

Quantitative Ecotoxicity Data Summary

The following table summarizes the available ecotoxicity data for the selected adipate
plasticizers. The data is primarily derived from studies following standardized OECD test
guidelines.
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Plasticizer Test Organism  Endpoint Value (mgl/L) Reference
Di(2-ethylhexyl) )
_ Daphnia magna
adipate 48h EC50 0.48 - 0.85 [1]
(Water Flea)
(DEHA/DOA)
Daphnia magna
21d NOEC 0.024 - 0.052 [1]
(Water Flea)
] ) > 0.78 (water
Fish (various) 96h LC50 - [1]
solubility)
Not acutely toxic
Algae - at or above water  [1]
solubility
] ] Oryzias latipes
Dibutyl adipate ]
(Japanese Rice 96h LC50 3.7 [2]
(DBA) .
Fish)
Daphnia magna
24h EC50 17 [2]
(Water Flea)
Unio delicatus
(Freshwater 96h LC50 1309.64 [3]
Mussel)
Selenastrum
capricornutum NOEC 2.0 [2]
(Green Algae)
Daphnia magna
21d NOEC 5.6 [2]
(Water Flea)
. Oryzias latipes )
Diisobutyl Embryonic Increased at
] (Japanese ) [4]
adipate (DIBA) Mortality 11.57
Medaka)
Low toxicity; no
Diisononyl Aquatic adverse effects 5176]
adipate (DINA) Organisms up to water

solubility limit
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Low toxicity; no
Diisodecyl Aquatic adverse effects 71E]
adipate (DIDA) Organisms up to water

solubility limit

Daphnia magna,
Ditetradecyl Danio rerio, 48h EC50, 96h > 100 (estimated
adipate Desmodesmus LC50, 72h EC50  via read-across)

subspicatus

EC50: The concentration of a substance that causes a specific effect in 50% of the test
population. LC50: The concentration of a substance that is lethal to 50% of the test population.
NOEC: The No-Observed-Effect Concentration, the highest tested concentration at which no
statistically significant adverse effect is observed.

Experimental Protocols

The ecotoxicity data presented in this guide are primarily based on internationally recognized
and standardized test protocols developed by the Organisation for Economic Co-operation and
Development (OECD). These guidelines ensure the reliability and comparability of the data.

Acute Toxicity Testing for Aquatic Organisms

A general workflow for assessing the acute ecotoxicity of a chemical substance to aquatic
organisms is outlined below. This process typically involves range-finding tests to determine
appropriate test concentrations, followed by definitive tests to determine the LC50 or EC50

values.
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Ecotoxicity Assessment Workflow
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Caption: Conceptual workflow for acute ecotoxicity testing.
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OECD Guideline 202: Daphnia sp. Acute Immobilisation
Test[1][9][10][11][12]

This test assesses the acute toxicity of substances to Daphnia species, most commonly
Daphnia magna.

Test Organism: Young daphnids (less than 24 hours old).
o Test Duration: 48 hours.

o Test Conditions: The daphnids are exposed to a range of concentrations of the test
substance in a static or semi-static system.

» Endpoint: The primary endpoint is the EC50, the concentration at which 50% of the daphnids
are immobilized (unable to swim) after 48 hours. Observations are also made at 24 hours.

» Test Design: Typically, five concentrations of the test substance are used in a geometric
series, along with a control group.

OECD Guideline 203: Fish, Acute Toxicity Test[3][13][14]
[15][16]

This guideline outlines the procedure for determining the acute lethal toxicity of chemicals to
fish.

» Test Organism: Various fish species can be used, such as Zebrafish (Danio rerio) or
Rainbow Trout (Oncorhynchus mykiss).

e Test Duration: 96 hours.

o Test Conditions: Fish are exposed to the test substance in a static, semi-static, or flow-
through system.

e Endpoint: The main endpoint is the LC50, the concentration that is lethal to 50% of the test
fish population over the 96-hour exposure period.
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» Test Design: A minimum of five concentrations in a geometric series and a control are
typically used.

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test[2][4][17][18][19]

This test evaluates the effects of a substance on the growth of freshwater algae.

o Test Organism: Commonly used species include Pseudokirchneriella subcapitata and
Desmodesmus subspicatus.

e Test Duration: 72 hours.

o Test Conditions: Exponentially growing algal cultures are exposed to various concentrations
of the test substance.

» Endpoint: The primary endpoint is the inhibition of growth, expressed as the EC50, which is
the concentration causing a 50% reduction in either the growth rate or the yield of the algae.

» Test Design: At least five concentrations of the test substance are tested in triplicate.

Biodegradation and Environmental Fate

The environmental impact of a plasticizer is not solely determined by its toxicity but also by its
persistence and potential for bioaccumulation. Adipate plasticizers are generally considered to
be readily biodegradable.[5] This is a significant advantage over some of their phthalate
counterparts, which can be more persistent in the environment. The biodegradation of adipates
typically proceeds through the hydrolysis of the ester bonds, forming adipic acid and the
corresponding alcohols, which are then further metabolized by microorganisms.[5]

Signaling Pathways in Ecotoxicity

The toxic effects of chemical substances on organisms are often mediated through specific
signaling pathways. While the precise molecular mechanisms of adipate plasticizer toxicity are
not as extensively studied as those of some other plasticizer classes, a generalized conceptual
diagram of how a chemical toxicant can induce cellular stress and lead to an adverse outcome
is presented below.
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Conceptual Toxicant-Induced Stress Pathway
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Caption: Generalized signaling pathway of chemical-induced cellular stress.
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In conclusion, the available data suggest that adipate plasticizers generally exhibit a lower
ecotoxicity profile compared to some of the more controversial phthalate plasticizers. However,
it is crucial to note that data gaps still exist for some adipates, and the ecotoxicity can vary
depending on the specific ester. This guide serves as a valuable starting point for researchers
and professionals to make environmentally conscious decisions regarding the use of these
compounds. Further research into the chronic toxicity and specific mechanisms of action for a
broader range of adipate plasticizers is warranted to continue building a comprehensive
understanding of their environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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